Cas no 109785-99-1 (Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)-)

• Product Name: Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)-
• CAS No: 109785-99-1
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 156084
• PubChem ID: 131039
• Update Time: 2025-04-19

Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)-
• panasinsanol B
• (2aS,4aR)-2,2,4a,8-tetramethyldecahydrocyclobuta[c]inden-8-ol
• Cyclobut(c)inden-8-ol, decahydro-2,2,4a,8-tetramethyl-, (2aS-(2aalpha,4abeta,8beta,8aR*))-
• 2,2,4a,8-Tetramethyldecahydrocyclobuta[c]inden-8-ol
• DTXSID60911345
• (2aS,4aR)-2,2,4a,8-tetramethyl-2a,3,4,5,6,7-hexahydro-1H-cyclobuta[i]inden-8-ol
• 109785-99-1

• Inchi： 1S/C15H26O/c1-12(2)10-15-11(12)6-9-13(15,3)7-5-8-14(15,4)16/h11,16H,5-10H2,1-4H3/t11-,13+,14?,15?/m0/s1
• InChI Key： ZEQZCZRDJPTCHI-MWTAGDMHSA-N
• SMILES： OC1(C)CCC[C@]2(C)CC[C@H]3C(C)(C)CC321

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids